N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide

• IUPAC Name: 4-phenyl-N-(4-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C23H22N2O/c26-23(20-10-8-19(9-11-20)18-6-2-1-3-7-18)24-21-12-14-22(15-13-21)25-16-4-5-17-25/h1-3,6-15H,4-5,16-17H2,(H,24,26)
• InChI Key: KVBHNVCKHSXXCR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C23H22N2O
• Molecular Weight: 342.4 g/mol

Description

N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide, also known as PB-22, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in research. PB-22 was first synthesized in 2012 by researchers at Pfizer, and its chemical structure is similar to other synthetic cannabinoids such as JWH-018 and AM-2201.

Mechanism of Action

N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide acts on the endocannabinoid system in the body, specifically by binding to CB1 and CB2 receptors. This binding leads to the activation of various signaling pathways, which can result in a range of physiological effects.
Biochemical and Physiological Effects:
N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide has been shown to have a range of biochemical and physiological effects, including analgesia, anxiolysis, and sedation. It has also been shown to affect heart rate and blood pressure, as well as gastrointestinal motility.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide in lab experiments is its potency, which allows for smaller doses to be used. Additionally, its relatively long half-life allows for experiments to be conducted over a longer period of time. However, one limitation is that its effects can be unpredictable and vary between individuals.

Future Directions

There are several potential future directions for research on N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide. One area of interest is its potential as a treatment for various medical conditions, such as pain and anxiety. Additionally, further research could investigate the effects of N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide on other physiological systems, such as the immune system. Finally, there is a need for more studies to investigate the safety and potential side effects of N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide.
In conclusion, N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide is a synthetic cannabinoid that has gained attention in the scientific community for its potential as a therapeutic agent. Its effects on the endocannabinoid system have been shown to have a range of physiological effects, including analgesia and anxiolysis. While there are advantages to using N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide in lab experiments, more research is needed to investigate its safety and potential as a treatment for medical conditions.

Synthesis Methods

The synthesis of N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide involves the reaction of 1-pyrrolidinecarboxylic acid with 4-biphenylcarboxylic acid chloride, followed by the addition of 4-(1-pyrrolidinyl)aniline. The resulting compound is then purified through chromatography to obtain N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide in its pure form.

Scientific Research Applications

N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide has been used in various research studies to investigate its potential as a therapeutic agent. One such study examined the effects of N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide on pain perception in rats and found that it had analgesic properties. Another study investigated the potential use of N-[4-(1-pyrrolidinyl)phenyl]-4-biphenylcarboxamide as a treatment for anxiety and found that it had anxiolytic effects.